molecular formula C15H19NO5 B8518838 1h-Indole-1,6-dicarboxylic acid,2,3-dihydro-4-methoxy-,1-(1,1-dimethylethyl)ester

1h-Indole-1,6-dicarboxylic acid,2,3-dihydro-4-methoxy-,1-(1,1-dimethylethyl)ester

Cat. No.: B8518838
M. Wt: 293.31 g/mol
InChI Key: MCPOMXCPDJHNIQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1h-Indole-1,6-dicarboxylic acid,2,3-dihydro-4-methoxy-,1-(1,1-dimethylethyl)ester is a useful research compound. Its molecular formula is C15H19NO5 and its molecular weight is 293.31 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H19NO5

Molecular Weight

293.31 g/mol

IUPAC Name

4-methoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]-2,3-dihydroindole-6-carboxylic acid

InChI

InChI=1S/C15H19NO5/c1-15(2,3)21-14(19)16-6-5-10-11(16)7-9(13(17)18)8-12(10)20-4/h7-8H,5-6H2,1-4H3,(H,17,18)

InChI Key

MCPOMXCPDJHNIQ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CCC2=C1C=C(C=C2OC)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 3 N aqueous KOH solution (6.5 mL, 19.5 mmol, 3 equiv.) was added to a solution of 4-methoxy-2,3-dihydro-indole-1,6-dicarboxylic acid 1-tert-butyl ester 6-methyl ester (2 g, 6.5 mmol, 1 equiv.) in a 1:4 MeOH:tetrahydrofuran solution (20 mL) and the mixture was shaken for 16 hours. The methanol was removed under vacuum and the pH was adjusted to 3 with 3 N aqueous HCl solution. The resulting slurry was diluted with ethyl acetate (20 mL), the organic layer was separated and the aqueous phase was extracted with EtOAc (2×20 mL). The organic layers were combined, dried over Na2SO4 and the solvent was removed under vacuum to afford 4-methoxy-2,3-dihydro-indole-1,6-dicarboxylic acid 1-tert-butyl ester, 1.68 g (88% yield). LC @215 nm; Rt 1.44: 83%, m/z (ES+): 238 (M-Boc+MeCN+H+.); δH (400 MHz; d6-DMSO) 12.58 (1H, br.s) 7.97 (1H, br.s), 6.94 (1H, d), 3.70 (2H, t), 3.61 (3H, s), 2.75 (2H, t), 1.28 (9H, s).
Name
Quantity
6.5 mL
Type
reactant
Reaction Step One
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Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
20 mL
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solvent
Reaction Step Two

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